Cas no 594-57-0 (2-Chloro-2,3-dimethylbutane)

2-Chloro-2,3-dimethylbutane is a halogenated hydrocarbon with the molecular formula C6H13Cl. This compound is characterized by its branched alkyl structure, featuring a chlorine substituent at the tertiary carbon position, which enhances its reactivity in substitution and elimination reactions. It is commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The steric hindrance imparted by the dimethyl groups influences its reaction kinetics, making it a valuable reagent for studying mechanistic pathways. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in controlled synthetic applications. Proper handling and storage are recommended due to its volatile nature.
2-Chloro-2,3-dimethylbutane structure
2-Chloro-2,3-dimethylbutane structure
Product Name:2-Chloro-2,3-dimethylbutane
CAS No:594-57-0
MF:C6H13Cl
MW:120.620421171188
MDL:MFCD00061030
CID:375583
PubChem ID:136383
Update Time:2025-05-21

2-Chloro-2,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

    • Butane,2-chloro-2,3-dimethyl-
    • 2-CHLORO-2,3-DIMETHYL BUTANE
    • 2,3-dimethyl-2-butyl chloride
    • 2,3-Dimethylbut-2-ylchlorid
    • 2-Chlor-2,3-dimethyl-butan
    • 2-chloro-2,3-dimethyl-butane
    • 2-chloro-2-isopropylpropane
    • Butane,2-chloro-2,3-dimethyl
    • HEMQRALQJLCVBR-UHFFFAOYSA
    • tert-isohexyl chloride
    • GS-6129
    • H10395
    • 594-57-0
    • DTXSID40208124
    • FT-0691603
    • HEMQRALQJLCVBR-UHFFFAOYSA-
    • Butane, 2-chloro-2,3-dimethyl-
    • SCHEMBL756149
    • AKOS006273262
    • A858072
    • 2-Chloro-2,3-dimethylbutane
    • 2-Chloro-2,3-dimethylbutane #
    • MFCD00061030
    • InChI=1/C6H13Cl/c1-5(2)6(3,4)7/h5H,1-4H3
    • MDL: MFCD00061030
    • Inchi: 1S/C6H13Cl/c1-5(2)6(3,4)7/h5H,1-4H3
    • InChI Key: HEMQRALQJLCVBR-UHFFFAOYSA-N
    • SMILES: ClC(C)(C)C(C)C

Computed Properties

  • Exact Mass: 120.07100
  • Monoisotopic Mass: 120.070578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 55.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.8

Experimental Properties

  • Density: 0.8130
  • Melting Point: -10.4°C
  • Boiling Point: 112.05°C
  • Flash Point: 14.9°C
  • Refractive Index: 1.4175
  • PSA: 0.00000
  • LogP: 2.65980

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Additional information on 2-Chloro-2,3-dimethylbutane

2-Chloro-2,3-Dimethylbutane (CAS No. 594-57-0)

2-Chloro-2,3-dimethylbutane, also known by its CAS registry number CAS No. 594-57-0, is a chlorinated organic compound with the molecular formula C₅H₁₀Cl. This compound is a derivative of butane, where a chlorine atom is attached to the second carbon of the chain, along with two methyl groups on the second and third carbons. The structure of this compound can be represented as CH₂Cl-C(CH₃)₂.

The compound is widely recognized in the field of organic chemistry due to its unique properties and applications. It is commonly used as an intermediate in the synthesis of various organic compounds, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chlorine atom in its structure makes it a valuable starting material for substitution reactions, which are fundamental in organic synthesis.

Recent studies have highlighted the importance of 2-chloro-2,3-dimethylbutane in the development of advanced materials and biodegradable polymers. Researchers have explored its potential as a building block for creating environmentally friendly materials that can degrade under specific conditions, reducing environmental pollution caused by traditional plastics.

In terms of physical properties, 2-chloro-2,3-dimethylbutane is a colorless liquid with a boiling point of approximately 68°C at standard atmospheric pressure. Its density is slightly higher than water due to the presence of the chlorine atom, which adds to its molecular weight and contributes to its stability under various chemical conditions.

The synthesis of CAS No. 594-57-0 involves several methods, including free radical halogenation and electrophilic substitution reactions. One common approach is the chlorination of 2,3-dimethylbutane using chlorine gas in the presence of light or heat, which promotes the formation of the desired product through a radical mechanism.

In recent years, there has been growing interest in understanding the environmental impact and biodegradation pathways of 2-chloro-2,3-dimethylbutane. Studies have shown that under certain microbial conditions, this compound can undergo biodegradation through oxidative pathways, leading to the formation of less harmful intermediates and ultimately carbon dioxide and water.

The application of CAS No. 594-57-0 extends beyond traditional chemical synthesis into emerging fields such as green chemistry and sustainable manufacturing. Its ability to participate in various chemical transformations makes it a versatile tool for chemists aiming to develop innovative solutions for global challenges.

In conclusion, 2-chloro-2,3-dimethylbutane (CAS No. 594-57-0) remains a significant compound in organic chemistry due to its unique properties and wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing scientific and industrial progress while addressing environmental concerns.

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